Cas no 349660-72-6 (4-(hydroxyimino)methylbenzene-1,3-diol)
349660-72-6 structure
Product Name:4-(hydroxyimino)methylbenzene-1,3-diol
CAS No:349660-72-6
MF:C7H7NO3
MW:153.135381937027
MDL:MFCD00016410
CID:919738
Update Time:2023-11-27
4-(hydroxyimino)methylbenzene-1,3-diol Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 2,4-dihydroxy-, oxime, [C(E)]- (9CI)
- 2,4-Dihydroxybenzaldehyde oxime
- 2,4-Dihydroxybenzaldoxime
- beta-Resorcylaldoxime
- beta-Resorcylaldehyde, oxime
- Benzaldehyde, 2,4-dihydroxy-, oxime
- 4-[(E)-(hydroxyimino)methyl]benzene-1,3-diol
- .beta.-Resorcylaldehyde, oxime
- B-resorcylaldoxime
- 4-((hydroxyimino)methyl)benzene-1,3-diol
- .beta.-Resorcylaldoxime
- WLN: QNU1R BQ DQ
- NSC4870
- Benzaldehyde,4-dihydroxy-, oxime
- CID 135408746
- Benzaldehyde, 2,4-dihydroxy-, oxime, [C(E)]-
- 4-(hydroxyimino)methylbenzene-1,3-diol
-
- MDL: MFCD00016410
- Inchi: 1S/C7H7NO3/c9-6-2-1-5(4-8-11)7(10)3-6/h1-4,9-11H/b8-4+
- InChI Key: YIAZXUFZAYNWTP-XBXARRHUSA-N
- SMILES: OC1C=C(C=CC=1/C=N/O)O
- BRN: 2250108
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 149
- Topological Polar Surface Area: 73
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 347.7±12.0 °C(Predicted)
- pka: 8.89±0.40(Predicted)
4-(hydroxyimino)methylbenzene-1,3-diol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-250093-1g |
4-[(hydroxyimino)methyl]benzene-1,3-diol |
349660-72-6 | 1g |
$508.0 | 2023-09-15 | ||
| Enamine | EN300-250093-5g |
4-[(hydroxyimino)methyl]benzene-1,3-diol |
349660-72-6 | 5g |
$1333.0 | 2023-09-15 | ||
| Enamine | EN300-250093-10g |
4-[(hydroxyimino)methyl]benzene-1,3-diol |
349660-72-6 | 10g |
$1678.0 | 2023-09-15 | ||
| Enamine | EN300-250093-1.0g |
4-[(hydroxyimino)methyl]benzene-1,3-diol |
349660-72-6 | 1.0g |
$508.0 | 2023-03-01 | ||
| Enamine | EN300-250093-2.5g |
4-[(hydroxyimino)methyl]benzene-1,3-diol |
349660-72-6 | 2.5g |
$1054.0 | 2023-09-15 | ||
| Enamine | EN300-250093-5.0g |
4-[(hydroxyimino)methyl]benzene-1,3-diol |
349660-72-6 | 5.0g |
$1333.0 | 2023-03-01 | ||
| Enamine | EN300-250093-10.0g |
4-[(hydroxyimino)methyl]benzene-1,3-diol |
349660-72-6 | 10.0g |
$1678.0 | 2023-03-01 |
4-(hydroxyimino)methylbenzene-1,3-diol Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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